Cas no 1804082-09-4 (1-Bromo-3-(3-bromo-2-ethoxyphenyl)propan-2-one)

• Product Name: 1-Bromo-3-(3-bromo-2-ethoxyphenyl)propan-2-one
• CAS No: 1804082-09-4
• MF: C₁₁H₁₂Br₂O₂
• MW: 336.019782066345
• CID: 4970708
• Update Time: 2025-05-27

1-Bromo-3-(3-bromo-2-ethoxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-bromo-2-ethoxyphenyl)propan-2-one

• Inchi： 1S/C11H12Br2O2/c1-2-15-11-8(6-9(14)7-12)4-3-5-10(11)13/h3-5H,2,6-7H2,1H3
• InChI Key： CPTGNKWBXJYVMJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1OCC)CC(CBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 209
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-3-(3-bromo-2-ethoxyphenyl)propan-2-one

Recent Advances in the Study of 1-Bromo-3-(3-bromo-2-ethoxyphenyl)propan-2-one (CAS: 1804082-09-4)

1-Bromo-3-(3-bromo-2-ethoxyphenyl)propan-2-one (CAS: 1804082-09-4) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its unique brominated and ethoxy-substituted structure, has shown promising potential in various applications, including drug discovery and organic synthesis. Recent studies have focused on elucidating its chemical properties, biological activities, and potential therapeutic applications.

One of the key areas of research has been the synthesis and optimization of 1-Bromo-3-(3-bromo-2-ethoxyphenyl)propan-2-one. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient synthetic route for this compound, highlighting its scalability and reproducibility. The researchers employed a multi-step process involving bromination and etherification, achieving a high yield of the target product. This advancement is critical for further pharmacological evaluations and large-scale production.

In addition to its synthetic utility, the biological activity of 1-Bromo-3-(3-bromo-2-ethoxyphenyl)propan-2-one has been investigated. Preliminary in vitro studies have revealed its potential as an inhibitor of certain kinase enzymes, which are often implicated in cancer and inflammatory diseases. For instance, a recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that this compound exhibited moderate inhibitory activity against protein kinase C (PKC), suggesting its potential as a lead compound for developing novel therapeutics.

Furthermore, the compound's mechanism of action has been explored using computational modeling and molecular docking studies. These investigations have provided insights into its binding interactions with target proteins, offering a foundation for structure-activity relationship (SAR) studies. Such analyses are invaluable for optimizing the compound's efficacy and selectivity in future drug development efforts.

Despite these promising findings, challenges remain in the development of 1-Bromo-3-(3-bromo-2-ethoxyphenyl)propan-2-one as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Researchers are currently focusing on derivatization strategies to enhance its pharmacokinetic properties while retaining its biological activity.

In conclusion, 1-Bromo-3-(3-bromo-2-ethoxyphenyl)propan-2-one represents a promising candidate in the field of chemical biology and drug discovery. Ongoing research efforts are expected to further elucidate its potential applications and optimize its properties for therapeutic use. The compound's unique structural features and biological activities make it a valuable subject for future investigations in the pharmaceutical sciences.